Cas no 858765-58-9 ((2Z)-2-(2,4-dimethoxyphenyl)methylidene-6-(3-methylbut-2-en-1-yl)oxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(2,4-dimethoxyphenyl)methylidene-6-(3-methylbut-2-en-1-yl)oxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 858765-58-9
• MF: C₂₂H₂₂O₅
• MW: 366.407086849213
• CID: 5556003
• Update Time: 2025-05-26

(2Z)-2-(2,4-dimethoxyphenyl)methylidene-6-(3-methylbut-2-en-1-yl)oxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-6-(3-methylbut-2-enoxy)-1-benzofuran-3-one
• (2Z)-2-(2,4-dimethoxyphenyl)methylidene-6-(3-methylbut-2-en-1-yl)oxy-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C22H22O5/c1-14(2)9-10-26-17-7-8-18-20(13-17)27-21(22(18)23)11-15-5-6-16(24-3)12-19(15)25-4/h5-9,11-13H,10H2,1-4H3
• InChI Key： UTXVXVIFMQEQPH-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC/C=C(\C)/C)=CC=C2C(=O)C1=CC1=CC=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2,4-dimethoxyphenyl)methylidene-6-(3-methylbut-2-en-1-yl)oxy-2,3-dihydro-1-benzofuran-3-one

(2Z)-2-(2,4-Dimethoxyphenyl)methylidene-6-(3-methylbut-2-en-1-yl)oxy-2,3-dihydro-1-benzofuran-3-one: A Comprehensive Overview

The compound with CAS No 858765-58-9, named (2Z)-2-(2,4-dimethoxyphenyl)methylidene-6-(3-methylbut-2-en-1-yl)oxy-2,3-dihydro-1-benzofuran-3-one, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of benzofuran derivatives, which have gained significant attention in recent years due to their diverse biological activities and potential applications in drug discovery. The benzofuran skeleton is a key structural element in this molecule, contributing to its unique properties and reactivity.

The molecular structure of this compound is characterized by a benzofuran ring system fused with a ketone group. The (Z)-configuration at the methylidene position indicates that the substituents on either side of the double bond are on the same side, which can influence the compound's stereochemical properties and interactions. The presence of a dimethoxyphenyl group at the 2-position introduces electron-donating effects, potentially enhancing the molecule's stability and reactivity. Additionally, the 3-methylbutenyl group at the 6-position adds complexity to the structure and may contribute to the compound's bioavailability and pharmacokinetic properties.

Recent studies have highlighted the importance of such benzofuran derivatives in various therapeutic areas. For instance, research has shown that compounds with similar structural motifs exhibit antitumor activity, making them promising candidates for anticancer drug development. The dimethoxyphenyl group has been implicated in modulating these effects by influencing cellular uptake and enzyme inhibition. Furthermore, the methylidene group may play a role in stabilizing interactions with biological targets, such as kinases or receptors.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the benzofuran ring typically involves cyclization reactions under specific conditions, while the introduction of substituents like the dimethoxyphenyl and methylidene groups requires precise control over reaction conditions to ensure stereochemical integrity. Recent advancements in catalytic methods have enabled more efficient syntheses of such complex molecules, reducing production costs and improving scalability.

The biological evaluation of this compound has revealed intriguing insights into its pharmacological profile. Preclinical studies indicate that it exhibits potent antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent. Moreover, its ability to inhibit key enzymes involved in inflammatory pathways has positioned it as a candidate for anti-inflammatory therapies. The methoxy groups on the phenyl ring are believed to contribute significantly to these activities by enhancing solubility and receptor binding affinity.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed information about the molecular architecture, aiding in quality control during synthesis and formulation development. Additionally, computational modeling tools have been employed to predict the compound's interactions with biological targets, further advancing its potential therapeutic applications.

In conclusion, CAS No 858765-58-9 represents a sophisticated organic molecule with significant potential in drug discovery and development. Its unique structural features and promising biological activities make it a valuable addition to the arsenal of compounds being explored for therapeutic purposes. As research continues to uncover new insights into its properties and applications, this compound stands at the forefront of innovative advancements in medicinal chemistry.